Cas no 116326-39-7 (L-threo-Pentonamide,5-cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl]amino]-1-oxo-3-(4-thiazolyl)propyl]amino]-(9CI))

L-threo-Pentonamide,5-cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl]amino]-1-oxo-3-(4-thiazolyl)propyl]amino]-(9CI) structure
116326-39-7 structure
Product Name:L-threo-Pentonamide,5-cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl]amino]-1-oxo-3-(4-thiazolyl)propyl]amino]-(9CI)
CAS No:116326-39-7
MF:C42H58N6O7S
MW:791.010929584503
CID:141292
PubChem ID:3082786
Update Time:2025-04-19

L-threo-Pentonamide,5-cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl]amino]-1-oxo-3-(4-thiazolyl)propyl]amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-threo-Pentonamide,5-cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl]amino]-1-oxo-3-(4-thiazolyl)propyl]amino]-(9CI)
    • 5-cyclohexyl-3-hydroxy-N-(2-morpholin-4-ylethyl)-4-[[2-[[4-morpholin-4-yl-2-(naphthalen-1-ylmethyl)-4-oxobutanoyl]amino]-3-(1,3-thiazol-4-yl)propanoyl]amino]pentanamide
    • ES 6864
    • L-threo-Pentonamide,5-cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthale
    • 4(S)-[N-[3-(Morpholinocarbonyl)-2(R)-(1-naphthylmethyl)propionyl]-3-(4-thiazolyl)-L-alanylamino]-5-cyclohexyl-3(S)-hydroxypentanoic acid 2-morpholinoethylamide
    • 5-cyclohexyl-3-hydroxy-N-(2-morpholin-4-ylethyl)-4-{[2-{[4-morpholin-4-yl-2-(naphthalen-1-ylmethyl)-4-oxobutanoyl]amino}-3-(1,3-thiazol-4-yl)propanoyl]amino}pentanamide (non-preferred name)
    • ES-6864
    • 5-Cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl]amino]-1-oxo-3-(4-thiazolyl)propyl]amino]-L-threo-pentonamide
    • (3S,4S)-3-Hydroxy-5-cyclohexyl-4-[[(2S)-3-(4-thiazolyl)-2-[[(2R)-2-[morpholinocarbonylmethyl]-3-(1-naphthalenyl)propionyl]amino]propionyl]amino]-N-(2-morpholinoethyl)valeramide
    • (3S,4S)-3-Hydroxy-5-cyclohexyl-4-[[(2S)-3-(4-thiazolyl)-2-[[(2R)-2-(morpholinocarbonylmethyl)-3-(1-naphthalenyl)propionyl]amino]propionyl]amino]-N-(2-morpholinoethyl)valeramide
    • (3S,4S)-5-cyclohexyl-3-hydroxy-4-3-(4-thiazolyl)-L-alanyl>aMino-N-(2-Morpholinoethyl)pentanaMide|(3S,4S)-5-cyclohexyl-3-hydroxy-4{N-[2(R)-(1-naphthyl)Methyl-3-Morpholinocarbonylpropi onyl]-3-(4-th
    • 116326-39-7
    • L-threo-Pentonamide, 5-cyclohexyl-2,4,5-trideoxy-N-(2-(4-morpholinyl)ethyl)-4-((2-((4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl)amino)-1-oxo-3-(4-thiazolyl)propyl)amino)-, (S-(R*,S*))-
    • N-(3-Morpholinocarbonyl-2-(1-npahthylmethyl)propionyl)-(4-thiazolyl)-L-alanyl-cyclostatine-(2-morpholinoethyl)amide
    • 5-cyclohexyl-3-hydroxy-4-(2-(4-morpholino-2-(naphthalen-1-ylmethyl)-4-oxobutanamido)-3-(thiazol-4-yl)propanamido)-N-(2-morpholinoethyl)pentanamide
    • (S-(R*,S*))-5-Cyclohexyl-2,4,5-trideoxy-N-(2-(4-morpholinyl)ethyl)-4-((2-((4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl)amino)-1-oxo-3-(4-thiazolyl)propyl)amino)-L-threo-pentonamide
    • AKOS040746808
    • Inchi: 1S/C42H58N6O7S/c49-38(27-39(50)43-13-14-47-15-19-54-20-16-47)36(23-30-7-2-1-3-8-30)45-42(53)37(26-34-28-56-29-44-34)46-41(52)33(25-40(51)48-17-21-55-22-18-48)24-32-11-6-10-31-9-4-5-12-35(31)32/h4-6,9-12,28-30,33,36-38,49H,1-3,7-8,13-27H2,(H,43,50)(H,45,53)(H,46,52)
    • InChI Key: UACWUNAXAAUHDZ-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CC(C(NC(C(CC(NCCN1CCOCC1)=O)O)CC1CCCCC1)=O)NC(C(CC(N1CCOCC1)=O)CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 790.40914
  • Monoisotopic Mass: 790.40876938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 18
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 191Ų

Experimental Properties

  • Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (7.9E-3 g/L) (25 ºC),
  • PSA: 162.43

L-threo-Pentonamide,5-cyclohexyl-2,4,5-trideoxy-N-[2-(4-morpholinyl)ethyl]-4-[[(2S)-2-[[(2R)-4-(4-morpholinyl)-2-(1-naphthalenylmethyl)-1,4-dioxobutyl]amino]-1-oxo-3-(4-thiazolyl)propyl]amino]-(9CI) Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd